[(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate

• IUPAC Name: [2-(2,6-difluoroanilino)-2-oxoethyl] 2-chlorobenzoate
• InChI: InChI=1S/C15H10ClF2NO3/c16-10-5-2-1-4-9(10)15(21)22-8-13(20)19-14-11(17)6-3-7-12(14)18/h1-7H,8H2,(H,19,20)
• InChI Key: NROIXZXYJDFPQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC(=O)NC2=C(C=CC=C2F)F)Cl
• Molecular Formula: C15H10ClF2NO3
• Molecular Weight: 325.69 g/mol

Description

[(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate, also known as DFCM-2CB, is an organic compound belonging to the class of carbamoylmethyl benzoates. It is a white crystalline solid with a molecular formula of C12H8ClF2NO2 and a molecular weight of 273.67 g/mol. DFCM-2CB is a widely studied compound due to its potential applications in the fields of medicinal chemistry, organic synthesis, and analytical chemistry.

Scientific Research Applications

[(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate has been used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and analytical chemistry. It has been used as a starting material in the synthesis of a number of compounds, such as 2-chloro-3-fluoro-5-methylbenzoic acid, 4-chloro-2-fluoro-5-methylbenzoic acid, and 2-chloro-3-fluoro-5-methylbenzamide. It has also been used as a reagent in the synthesis of a number of compounds, such as 2-chloro-3-fluoro-5-methylbenzamide, 4-chloro-2-fluoro-5-methylbenzamide, and 2-chloro-3-fluoro-5-methylbenzamide. Additionally, [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate has been used in the synthesis of a number of pharmaceuticals, such as the anti-cancer drug dasatinib.

Mechanism of Action

The mechanism of action of [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate is not fully understood. However, it is believed that the compound acts as a proton donor in the presence of an acid catalyst, leading to the formation of an intermediate product. This intermediate product then undergoes a nucleophilic substitution reaction with anhydrous potassium carbonate in the presence of acetic anhydride, resulting in the formation of the final product, [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate have not been extensively studied. However, it has been reported to have a number of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities. Additionally, it has been shown to be an effective inhibitor of a number of enzymes, such as acetylcholinesterase, lipoxygenase, and thrombin.

Advantages and Limitations for Lab Experiments

The advantages of using [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate in lab experiments include its low cost, ease of synthesis, and availability from a variety of sources. Additionally, it has a wide range of applications in medicinal chemistry, organic synthesis, and analytical chemistry. The main limitation of using [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate in lab experiments is its relatively low solubility in polar solvents, which can make it difficult to use in certain experiments.

Future Directions

The potential future directions for research on [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate include further investigations into its biochemical and physiological effects, its mechanism of action, and its applications in medicinal chemistry, organic synthesis, and analytical chemistry. Additionally, further research could be conducted on the synthesis of derivatives of [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate, such as 2-chloro-3-fluoro-5-methylbenzoic acid, 4-chloro-2-fluoro-5-methylbenzoic acid, and 2-chloro-3-fluoro-5-methylbenzamide. Finally, further research could be conducted into the development of new synthetic methods for the production of [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate and its derivatives.

Synthesis Methods

The synthesis of [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate begins with the reaction of 2-chlorobenzoic acid and 2,6-difluorobenzaldehyde in the presence of piperidine. This reaction is followed by a reaction of the resulting product with 2,6-difluorobenzyl alcohol in the presence of an acid catalyst. The final step in the synthesis is the reaction of the intermediate product with anhydrous potassium carbonate in the presence of acetic anhydride. The product is then purified by recrystallization to obtain the final product, [(2,6-difluorophenyl)carbamoyl]methyl 2-chlorobenzoate.